Cas no 794451-94-8 (1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine)

1-Methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine is a heterocyclic compound featuring a fused pyrazole-pyridine core with a trifluoromethyl substituent. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the saturated pyridine ring contributes to conformational flexibility. Its scaffold is particularly useful in the design of bioactive molecules, including kinase inhibitors and CNS-targeting agents. The compound’s well-defined synthetic route allows for scalable production, ensuring consistent purity and yield. Its versatility in derivatization further supports its application in lead optimization and structure-activity relationship studies.

1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine structure

794451-94-8 structure

Product Name:1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine

CAS No:794451-94-8

MF:C₈H₁₀F₃N₃

MW:205.18031167984

CID:556330

PubChem ID:45096966

Update Time:2025-06-08

1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[4,3-c]pyridine,4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-
- 1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c ]pyridine
- 4,5,6,7-TETRAHYDRO-1-METHYL-3-(TRIFLUOROMETHYL)PYRAZOLO-[4,3-C]-PYRIDINE
- 1H-Pyrazolo[4,3-c]pyridine,4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-(9CI)
- 3-(trifluoromethyl)-4,5,6,7-tetrahydro-1-methyl-1H-pyrazolo[4,3-c]pyridine
- 1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
- WVQJXLTUCZSZCQ-UHFFFAOYSA-N
- 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-pyrazolo[4,3-c]pyridine
- AKOS022895819
- 794451-94-8
- 4,5,6,7-Tetrahydro-1-methyl-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine
- 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
- FT-0695461
- F2198-7362
- SCHEMBL3337793
- CS-0021418
- Inchi： 1S/C8H10F3N3/c1-14-6-2-3-12-4-5(6)7(13-14)8(9,10)11/h12H,2-4H2,1H3
- InChI Key： WVQJXLTUCZSZCQ-UHFFFAOYSA-N
- SMILES： FC(C1C2CNCCC=2N(C)N=1)(F)F

Computed Properties

Exact Mass: 205.083
Monoisotopic Mass: 205.083
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.8A^2
XLogP3: 0.6

1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM271215-1g	1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine	794451-94-8	97%	1g	$605	2024-07-23
Chemenu	CM271215-1g	1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine	794451-94-8	97%	1g	$514	2021-08-18
Chemenu	CM271215-5g	1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine	794451-94-8	97%	5g	$1262	2021-08-18
Chemenu	CM271215-10g	1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine	794451-94-8	97%	10g	$1730	2021-08-18
TRC	T257841-100mg	4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-1h-pyrazolo[4,3-c]pyridine	794451-94-8		100mg	$ 135.00	2022-06-03
TRC	T257841-500mg	4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-1h-pyrazolo[4,3-c]pyridine	794451-94-8		500mg	$ 475.00	2022-06-03
TRC	T257841-1g	4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-1h-pyrazolo[4,3-c]pyridine	794451-94-8		1g	$ 750.00	2022-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4347-100MG	1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine	794451-94-8	95%	100MG	￥ 871.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4347-250MG	1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine	794451-94-8	95%	250MG	￥ 1,392.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4347-500MG	1-methyl-3-(trifluoromethyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine	794451-94-8	95%	500MG	￥ 2,323.00	2023-04-13